Cas no 4659-47-6 (2,3,6-Trichlorobenzaldehyde)

2,3,6-Trichlorobenzaldehyde structure
2,3,6-Trichlorobenzaldehyde structure
Product Name:2,3,6-Trichlorobenzaldehyde
CAS No:4659-47-6
MF:C7H3Cl3O
MW:209.457119226456
MDL:MFCD00010216
CID:330893
PubChem ID:24857576
Update Time:2025-04-19

2,3,6-Trichlorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,3,6-Trichlorobenzaldehyde
    • Benzaldehyde,2,3,6-trichloro-
    • Benzaldehyde, 2,3,6-trichloro-
    • 2,3,6-trichloro benzaldehyde
    • AURSMWWOMOVHBM-UHFFFAOYSA-N
    • Q065LQH643
    • PubChem17003
    • 2,3,6-trichlorbenzaldehyd
    • KSC497O2D
    • AURORA 4807
    • 6382AB
    • SBB003455
    • 2,3,6-Trich
    • FS-4022
    • InChI=1/C7H3Cl3O/c8-5-1-2-6(9)7(10)4(5)3-11/h1-3
    • MFCD00010216
    • BRN 2614285
    • NS00031616
    • DTXSID20196878
    • CK2111
    • Z104494744
    • EINECS 225-104-5
    • F3095-4315
    • 2,3,6-TRICHLOROBENZALDEHYDE [HSDB]
    • SCHEMBL189622
    • HSDB 2726
    • AKOS000121395
    • 4659-47-6
    • 4-07-00-00577 (Beilstein Handbook Reference)
    • EN300-21232
    • 2,3,6-Trichlorobenzaldehyde, 97%
    • A7241
    • T1183
    • Q27286837
    • AM84031
    • FT-0635386
    • UNII-Q065LQH643
    • SY051265
    • DB-010882
    • MDL: MFCD00010216
    • Inchi: 1S/C7H3Cl3O/c8-5-1-2-6(9)7(10)4(5)3-11/h1-3H
    • InChI Key: AURSMWWOMOVHBM-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C=1C=O)Cl)Cl
    • BRN: 2614285

Computed Properties

  • Exact Mass: 207.92500
  • Monoisotopic Mass: 207.924948
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.5078 (estimate)
  • Melting Point: 86.0 to 90.0 deg-C
  • Boiling Point: 242°C (rough estimate)
  • Flash Point: 111.3°C
  • Refractive Index: 1.613
  • PSA: 17.07000
  • LogP: 3.45930
  • Solubility: Uncertain

2,3,6-Trichlorobenzaldehyde Security Information

  • Symbol: GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 3261 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26; S27; S28; S36/37/39; S45
  • RTECS:CU8402000
  • Hazardous Material Identification: C
  • Risk Phrases:R34
  • HazardClass:8
  • PackingGroup:III

2,3,6-Trichlorobenzaldehyde Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

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2,3,6-Trichlorobenzaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4659-47-6)2,3,6-Trichlorobenzaldehyde
Order Number:A7241
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):191.0
Email:sales@amadischem.com

2,3,6-Trichlorobenzaldehyde Related Literature

  • 1. 270. The nuclear chlorination of toluene: 2 : 3 : 4- and 2 : 3 : 6-trichlorotoluene
    H. C. Brimelow,R. L. Jones,T. P. Metcalfe J. Chem. Soc. 1951 1208
  • 2. 1120. Derivatives of 6-aminopenicillanic acid. Part VIII. Further analogues of 3-O-chorophenyl-5-methyl-4-isoxazolylpenicillin
    J. C. Hanson,A. A. W. Long,J. H. C. Nayler,E. R. Stove J. Chem. Soc. 1965 5976
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4659-47-6)2,3,6-Trichlorobenzaldehyde
A7241
Purity:99%
Quantity:100g
Price ($):191.0
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